Cas no 1092461-25-0 (5-Chloro-2-(trifluoromethoxy)benzonitrile)

5-Chloro-2-(trifluoromethoxy)benzonitrile is a fluorinated aromatic compound featuring both chloro and trifluoromethoxy substituents on a benzonitrile core. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring enhanced lipophilicity and metabolic stability. The trifluoromethoxy group contributes to improved bioavailability and resistance to enzymatic degradation, while the chloro substituent offers additional reactivity for further functionalization. This compound is commonly employed in cross-coupling reactions and heterocycle formation. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications, making it a reliable choice for specialized organic synthesis.

5-Chloro-2-(trifluoromethoxy)benzonitrile structure

1092461-25-0 structure

Product Name:5-Chloro-2-(trifluoromethoxy)benzonitrile

CAS No:1092461-25-0

MF:C₈H₃ClF₃NO

MW:221.563731431961

MDL:MFCD11519364

CID:4571035

Update Time:2025-10-29

5-Chloro-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(trifluoromethoxy)benzonitrile
- Benzonitrile, 5-chloro-2-(trifluoromethoxy)-
- MDL： MFCD11519364
- Inchi： 1S/C8H3ClF3NO/c9-6-1-2-7(5(3-6)4-13)14-8(10,11)12/h1-3H
- InChI Key： MBALELAICTYSDI-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(Cl)=CC=C1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2

5-Chloro-2-(trifluoromethoxy)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027673-250mg	5-Chloro-2-(trifluoromethoxy)benzonitrile	1092461-25-0	97%	250mg	$480.00	2023-09-04
Alichem	A013027673-500mg	5-Chloro-2-(trifluoromethoxy)benzonitrile	1092461-25-0	97%	500mg	$863.90	2023-09-04
Alichem	A013027673-1g	5-Chloro-2-(trifluoromethoxy)benzonitrile	1092461-25-0	97%	1g	$1445.30	2023-09-04
Apollo Scientific	PC302613-1g	5-Chloro-2-(trifluoromethoxy)benzonitrile	1092461-25-0	98%	1g	£199.00	2025-02-21
abcr	AB263729-1 g	5-Chloro-2-(trifluoromethoxy)benzonitrile, 97%; .	1092461-25-0	97%	1g	€248.30	2023-04-27
TRC	C107460-250mg	5-Chloro-2-(trifluoromethoxy)benzonitrile	1092461-25-0		250mg	$ 230.00	2022-06-06
TRC	C107460-500mg	5-Chloro-2-(trifluoromethoxy)benzonitrile	1092461-25-0		500mg	$ 385.00	2022-06-06
abcr	AB263729-1g	5-Chloro-2-(trifluoromethoxy)benzonitrile, 97%; .	1092461-25-0	97%	1g	€393.50	2025-04-22
Ambeed	A245963-1g	5-Chloro-2-(trifluoromethoxy)benzonitrile	1092461-25-0	95+%	1g	$207.0	2024-04-26
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